(2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid

• IUPAC Name: (E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid
• InChI: InChI=1S/C14H17FO2/c1-3-10(4-2)13(9-14(16)17)11-5-7-12(15)8-6-11/h5-10H,3-4H2,1-2H3,(H,16,17)/b13-9+
• InChI Key: QPLJTXMDSLAXCS-UKTHLTGXSA-N
• Canonical SMILES: CCC(CC)C(=CC(=O)O)C1=CC=C(C=C1)F
• Isomeric SMILES: CCC(CC)/C(=C\C(=O)O)/C1=CC=C(C=C1)F
• Molecular Formula: C14H17FO2
• Molecular Weight: 236.28 g/mol

Description

(2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid, also known as 4-EFPA, is an important organic acid which has been the subject of much scientific research and laboratory experimentation. 4-EFPA has been found to have a variety of biochemical and physiological effects and has been studied for its potential applications in the medical, agricultural and industrial fields.

Scientific Research Applications

(2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been studied for its potential applications in various scientific fields. In the medical field, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been studied for its potential use as an antifungal agent, as well as for its potential ability to inhibit the growth of certain bacteria. In the agricultural field, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been studied for its potential ability to inhibit the growth of certain plant pathogens. In the industrial field, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been studied for its potential use as a corrosion inhibitor.

Mechanism of Action

The mechanism of action of (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid is not fully understood. However, it is believed that (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid inhibits the growth of certain bacteria and fungi by binding to their cell walls and disrupting their normal function. In addition, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been found to inhibit the growth of certain plant pathogens by interfering with their metabolic pathways.
Biochemical and Physiological Effects
(2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been found to have a variety of biochemical and physiological effects. In laboratory experiments, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been found to inhibit the growth of certain bacteria and fungi, as well as certain plant pathogens. In addition, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been found to inhibit the activity of certain enzymes, including lipases and proteases. Furthermore, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been found to inhibit the activity of certain metabolic pathways, such as the glycolytic pathway.

Advantages and Limitations for Lab Experiments

The main advantage of using (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid in laboratory experiments is its high yield and low cost. In addition, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid is relatively easy to synthesize and is readily available from commercial sources. However, there are some limitations to using (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid in laboratory experiments. For example, (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid has been found to be toxic to certain organisms and can cause skin irritation in humans. Therefore, it is important to take proper safety precautions when handling (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid in the laboratory.

Future Directions

The potential applications of (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid are still being explored. Possible future directions for research include further investigation of its antifungal and antibacterial properties, as well as its potential use as a corrosion inhibitor. In addition, further research could be conducted to explore the potential use of (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid as an insecticide or herbicide. Finally, research could be conducted to investigate the potential use of (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid as a therapeutic agent for certain diseases.

Synthesis Methods

(2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid is typically synthesized from 4-fluorotoluene, which is readily available from commercial sources. The synthesis of (2E)-4-ethyl-3-(4-fluorophenyl)hex-2-enoic acid involves the reaction of 4-fluorotoluene with ethylmagnesium bromide, followed by oxidation of the resulting product with chromic acid. The reaction of 4-fluorotoluene with ethylmagnesium bromide yields a substituted ethylbenzene, which is then oxidized to the corresponding acid. The overall yield of the reaction is typically high, ranging from 70-90%.